![molecular formula C10H9ClFN3 B1453767 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole CAS No. 1247179-50-5](/img/structure/B1453767.png)
4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole
Overview
Description
4-(Chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole (CMFBT) is an organic compound that has been used in a variety of scientific research applications, including as a synthetic reagent, as a catalyst, and as a tool for studying the mechanism of action of certain biochemical and physiological processes. CMFBT has been studied for its ability to catalyze the formation of C-C, C-N, and C-O bonds. In addition, it has been used to study the mechanism of action of certain biochemical and physiological processes, including the inhibition of certain enzymes and the formation of certain protein-protein interactions.
Scientific Research Applications
4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole has been used in a variety of scientific research applications, including as a synthetic reagent, as a catalyst, and as a tool for studying the mechanism of action of certain biochemical and physiological processes. For example, this compound has been used as a catalyst for the synthesis of aryl sulfones, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. In addition, this compound has been used as a tool for studying the mechanism of action of certain biochemical and physiological processes, including the inhibition of certain enzymes and the formation of certain protein-protein interactions.
Mechanism of Action
The mechanism of action of 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole is not fully understood, but it is believed that the compound acts as a catalyst for the formation of C-C, C-N, and C-O bonds. In addition, it is believed that the compound can interact with certain enzymes and proteins, resulting in the inhibition of certain biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it is believed that the compound can interact with certain enzymes and proteins, resulting in the inhibition of certain biochemical and physiological processes. In addition, it has been suggested that this compound may be able to inhibit the formation of certain protein-protein interactions, which could be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantages of using 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole in laboratory experiments are its low cost, its high purity, and its ability to catalyze the formation of C-C, C-N, and C-O bonds. In addition, the compound is relatively stable and can be stored for long periods of time without significant degradation. The main limitation of using this compound in laboratory experiments is that the compound is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for the use of 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole. For example, the compound could be used in the development of new pharmaceuticals and agrochemicals, or as a tool for studying the mechanism of action of certain biochemical and physiological processes. In addition, further research could be conducted to better understand the biochemical and physiological effects of this compound, as well as its potential applications in the treatment of certain diseases. Finally, further research could be conducted to optimize the synthesis method of this compound, as well as to develop new synthetic methods for the compound.
Properties
IUPAC Name |
4-(chloromethyl)-1-[(3-fluorophenyl)methyl]triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClFN3/c11-5-10-7-15(14-13-10)6-8-2-1-3-9(12)4-8/h1-4,7H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPZDQATYGWHCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C=C(N=N2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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